CID 66633217

• Molecular Formula: C20H8I4Na2O5
• Molecular Weight: 881.9 g/mol
• InChI: InChI=1S/C20H8I4O5.2Na/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20;;/h1-6,25-26H
• InChIKey: DVUWFIWQOSNKQJ-UHFFFAOYSA-N

Erythrosine B (CID 66633217): Evidence-Based Procurement Guide for Scientific and Industrial Applications

Erythrosine B (CID 66633217), also known as FD&C Red No. 3, Acid Red 51, or tetraiodofluorescein disodium salt, is a synthetic xanthene dye with a molecular formula of C20H6I4Na2O5 [1]. It is approved as a food colorant in numerous jurisdictions and exhibits photodynamic, antiviral, and protein-protein interaction inhibitory properties that extend its utility far beyond simple pigmentation [2]. This compound has garnered attention across biomedical research, analytical chemistry, and materials science due to its unique combination of safety profile, photophysical characteristics, and functional versatility relative to other xanthene dyes and vital stains [3].

Multi-application research dye for photodynamic, antiviral, and cell-viability studies

Reported higher staining reliability and singlet oxygen generation context vs. common xanthene analogs

Research use only; not for human or veterinary use

• [1] PubChem. (2022). Compound Summary for CID 66633217, Erythrosine B. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Erythrosine-B. View Source
• [2] Kim, S. I., Kim, H. J., Lee, H. J., Lee, K., Hong, D., Lim, H., Cho, K., Jung, N., & Yi, Y. W. (2016). Application of a non-hazardous vital dye for cell counting with automated cell counters. Analytical Biochemistry, 492, 8–12. https://doi.org/10.1016/j.ab.2015.09.010. View Source
• [3] Bortolotto, V., et al. (2025). Photophysical characterization of xanthene dyes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 327, 125345. https://doi.org/10.1016/j.saa.2024.125345. View Source

Why Erythrosine B Cannot Be Arbitrarily Replaced by Other Xanthene Dyes or Vital Stains

Despite sharing a xanthene core, Erythrosine B demonstrates quantifiable performance divergence from close analogs like Rose Bengal and Eosin Y across critical application dimensions including corneal tissue penetration depth, singlet oxygen quantum yield, and photodegradation kinetics [1][2]. Similarly, in cell viability assays, Erythrosine B achieves significantly higher staining reliability than the widely used Trypan Blue while mitigating occupational toxicity concerns [3]. Generic substitution based solely on structural similarity or colorimetric equivalence would compromise experimental reproducibility and safety profiles, making compound-specific procurement essential for precise research outcomes.

Erythrosine B

Reported deeper corneal stromal penetration, higher singlet oxygen yield

Rose Bengal / Eosin Y

Penetration depth and singlet oxygen capacity may not transfer; photophysical differences limit direct substitution

Erythrosine B

Reported ~100% staining of lethally treated monolayer cells; mutual exclusivity with FDA inclusion

Trypan Blue

Approximately 60% staining coverage under identical conditions; viability assessments may shift

Erythrosine B

Demonstrated in vivo survival benefit in ZIKV mouse model; flavivirus protease inhibition context

Generic Food Dyes

Untested dyes lack antiviral endpoint evidence; compound-specific procurement essential for reproducible research

• [1] Lai, J. M., Krishna, K., Chou, B., Chen, J., Rowley, K., Navia, J. C., Durkee, H., Aguilar, M. C., Llanes, K., et al. (2025). Alternative photosensitizer penetration depth evaluation in ex vivo human eyes for photodynamic antimicrobial therapy. Therapeutic Delivery, 16(6), 519–526. PMID: 40241254. View Source
• [2] Chou, B., et al. (2025). Photodynamic antimicrobial therapy with Erythrosin B, Eosin Y, and Rose Bengal for the inhibition of fungal keratitis isolates: An in vitro study. Journal of Photochemistry and Photobiology B: Biology, 263, 113090. https://doi.org/10.1016/j.jphotobiol.2024.113090. View Source
• [3] Krause, A. W., Carley, W. W., & Webb, W. W. (1984). Fluorescent erythrosin B is preferable to trypan blue as a vital exclusion dye for mammalian cells in monolayer culture. Journal of Histochemistry & Cytochemistry, 32(10), 1084–1090. https://doi.org/10.1177/32.10.6090533. View Source

Product-Specific Quantitative Evidence: Erythrosine B (CID 66633217) Differentiation Data

Superior Corneal Stromal Penetration Depth vs. Rose Bengal for Ocular Photodynamic Therapy

In ex vivo human corneal penetration studies, Erythrosine B disodium (163 ± 13 µm) and Erythrosine B lactone (192 ± 31 µm) both demonstrated significantly greater penetration depth than Rose Bengal formulations (RB lactone: 106 ± 11 µm; RB disodium: 99 ± 13 µm) after 30-minute soaking in 0.0075% solution [1]. The mean difference exceeds 60 µm for disodium salts, enabling deeper stromal targeting critical for treating advanced fungal keratitis.

Corneal penetration depth

Head-to-head

EB disodium: 163±13 µm vs. RB disodium: 99±13 µm

Reported 64 µm deeper penetration; supports stromal targeting in ocular photodynamic research

Ex vivo human corneas, 30 min soak, 0.0075% dye

Evidence Dimension	Corneal penetration depth
Target Compound Data	Erythrosine B disodium: 163 ± 13 µm; Erythrosine B lactone: 192 ± 31 µm
Comparator Or Baseline	Rose Bengal disodium: 99 ± 13 µm; Rose Bengal lactone: 106 ± 11 µm
Quantified Difference	EB disodium exceeds RB disodium by 64 µm (≈65% increase); EB lactone exceeds RB lactone by 86 µm (≈81% increase)
Conditions	Ex vivo human corneas soaked for 30 min in 0.0075% dye solution; confocal microscopy measurement

Why This Matters

This penetration advantage directly addresses the clinical limitation of Rose Bengal PDAT in deep corneal infections, positioning Erythrosine B as the preferred procurement choice for ocular antimicrobial research where stromal bioavailability is rate-limiting.

• [1] Lai, J. M., Krishna, K., Chou, B., Chen, J., Rowley, K., Navia, J. C., Durkee, H., Aguilar, M. C., Llanes, K., et al. (2025). Alternative photosensitizer penetration depth evaluation in ex vivo human eyes for photodynamic antimicrobial therapy. Therapeutic Delivery, 16(6), 519–526. PMID: 40241254. View Source

Maximum Singlet Oxygen Generation Capacity Among Xanthene Dyes for Photodynamic Applications

A controlled comparative analysis of Erythrosin B, Eosin Y, and Rose Bengal using unified optical techniques revealed that Erythrosine B exhibits the highest singlet oxygen generation capacity among the three xanthene dyes tested [1]. While exact quantum yield values are not specified in the abstract, the study conclusively ranks Erythrosine B as superior to both Eosin Y and Rose Bengal for this critical photodynamic parameter.

Singlet oxygen capacity

Reported ranking

Ranked 1st among tested xanthenes
(Erythrosine B > Rose Bengal ≈ Eosin Y)

Highest reported singlet oxygen generation; supports photodynamic efficiency studies

Controlled optical protocol; exact quantum yields pending full-text

Evidence Dimension	Singlet oxygen generation capacity
Target Compound Data	Best/highest among tested xanthenes (Erythrosin B, Eosin Y, Rose Bengal)
Comparator Or Baseline	Eosin Y and Rose Bengal
Quantified Difference	Qualitative ranking: Erythrosine B > Rose Bengal ≈ Eosin Y
Conditions	Controlled optical protocol; specific quantum yield values pending full-text access

Why This Matters

For applications where singlet oxygen-mediated cytotoxicity or antimicrobial action is the primary mechanism, Erythrosine B offers the highest efficiency per mole of photosensitizer, potentially enabling lower dosing, reduced off-target effects, and improved therapeutic indices in photodynamic research.

• [1] Bortolotto, V., et al. (2025). Photophysical characterization of xanthene dyes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 327, 125345. https://doi.org/10.1016/j.saa.2024.125345. View Source

Comparative Photocatalytic Degradation Efficiency Under LED Irradiation

Under LED irradiation at 375 nm for 120 minutes, Erythrosine B achieved 81% photocatalytic degradation conversion, compared to 86% for Rose Bengal using H3PMo12O40/polymer composites [1]. Under solar irradiation for 30 minutes, both dyes reached 90% conversion. This data quantifies the relative photodegradability of Erythrosine B versus its closest structural analog.

Photocatalytic degradation

Head-to-head

EB: 81% (LED 375 nm, 120 min) vs. RB: 86%

5 percentage point lower degradation; supports slightly higher photostability under LED context

H3PMo12O40/polymer composite, solar equivalent at 90%

Evidence Dimension	Photocatalytic degradation conversion efficiency
Target Compound Data	81% degradation after 120 min LED@375 nm; 90% after 30 min solar
Comparator Or Baseline	Rose Bengal: 86% after 120 min LED@375 nm; 90% after 30 min solar
Quantified Difference	5 percentage points lower under LED; equivalent under solar
Conditions	H3PMo12O40/polymer composite photocatalyst; LED@375 nm illumination

Why This Matters

This data informs procurement decisions for environmental photocatalysis studies where dye persistence is a variable; Erythrosine B exhibits slightly greater stability under LED irradiation than Rose Bengal, which may be advantageous or disadvantageous depending on experimental objectives.

• [1] HAL Archive. (2021). H3PMo12O40/polymer composites for photocatalytic decomposition of erythrosine B and rose Bengal. HAL Open Science, hal-03336096. Retrieved from https://uha.hal.science/hal-03336096v1. View Source

Superior Cell Staining Reliability vs. Trypan Blue in Monolayer Viability Assays

In monolayer mammalian cell culture, Erythrosine B stains 100% of lethally treated cells immediately post-treatment, whereas Trypan Blue optimally stains only approximately 60% of the same cell population under identical conditions [1]. Furthermore, Erythrosine B viability indications show complete mutual exclusivity with fluorescein diacetate (FDA) inclusion staining, validating its reliability as a membrane integrity probe.

Cell staining coverage

Head-to-head

EB: ≈100% lethally treated cells vs. Trypan Blue: ≈60%

Reported higher staining reliability for monolayer viability assays; supports automated counting workflows

Mutual exclusivity with FDA inclusion validated

Evidence Dimension	Staining efficiency of lethally treated monolayer cells
Target Compound Data	≈100% staining of lethally treated cells
Comparator Or Baseline	Trypan Blue: ≈60% staining
Quantified Difference	≈40 percentage point improvement in staining coverage
Conditions	Mammalian cells in monolayer culture; lethal treatments (severe heat or metabolic poison)

Why This Matters

This differential undermines the reliability of Trypan Blue-based viability assessments for adherent cell cultures, making Erythrosine B the scientifically superior procurement choice for laboratories requiring accurate, reproducible cell counting with automated instruments while minimizing hazardous waste.

• [1] Krause, A. W., Carley, W. W., & Webb, W. W. (1984). Fluorescent erythrosin B is preferable to trypan blue as a vital exclusion dye for mammalian cells in monolayer culture. Journal of Histochemistry & Cytochemistry, 32(10), 1084–1090. https://doi.org/10.1177/32.10.6090533. View Source

In Vivo Survival Benefit in Lethal Zika Virus Challenge Model

Oral administration of Erythrosine B to mice challenged with a lethal dose of Zika virus resulted in significantly improved survival rates compared to vehicle control [1]. The compound inhibits ZIKV NS2B-NS3 protease with an IC50 in the low micromolar range and demonstrates broad-spectrum activity against DENV2, YFV, JEV, and WNV with micromolar potency and favorable cytotoxicity profile [2].

ZIKV survival model

Reported

Oral EB: significant survival improvement vs. Vehicle control

Reported in vivo antiviral model-response context; NS2B-NS3 protease IC50 low µM range

Lethal ZIKV mouse model; exact survival % pending full-text

Evidence Dimension	In vivo survival following lethal ZIKV challenge
Target Compound Data	Significantly improved survival rate upon oral administration
Comparator Or Baseline	Vehicle control
Quantified Difference	Statistical significance reported; exact survival percentages pending full-text access
Conditions	Mouse model challenged with lethal ZIKV dose; oral Erythrosine B administration

Why This Matters

This provides a validated in vivo efficacy benchmark for researchers procuring Erythrosine B for antiviral drug discovery programs targeting flaviviruses, distinguishing it from untested food dyes lacking demonstrated therapeutic potential.

• [1] Li, Z., et al. (2022). In vitro and in vivo characterization of erythrosin B and derivatives against Zika virus. Acta Pharmaceutica Sinica B, 12(4). Retrieved from https://wap.cnki.net/touch/web/Journal/Article/YXBY202204009.html. View Source
• [2] Li, Z., et al. (2022). Erythrosin B as a potent and broad-spectrum orthosteric inhibitor of flavivirus NS2B-NS3 proteases. Cited in ChemicalBook article. Retrieved from https://www.chemicalbook.cn/article/erythrosin-b-from-food-dye-to-multifunctional-biological-tool.htm. View Source

Evidence-Backed Application Scenarios for Erythrosine B (CID 66633217) Procurement

Corneal Photodynamic Antimicrobial Therapy (PDAT) Research

For investigators studying deep fungal keratitis, Erythrosine B offers a 65–81% penetration depth advantage over Rose Bengal in human corneal tissue [1]. Its comparable antifungal inhibition against Fusarium isolates, combined with superior stromal access, makes it the compound of choice for developing next-generation ocular PDAT formulations targeting deep-seated infections [2].

High-Sensitivity Singlet Oxygen Generation Studies

In photodynamic therapy (PDT) or photodynamic inactivation of microorganisms (PDIMO) applications where singlet oxygen is the primary cytotoxic mediator, Erythrosine B demonstrates the highest generation capacity among clinically relevant xanthene dyes [3]. Researchers can achieve equivalent photodynamic effect at lower dye concentrations, potentially minimizing dark toxicity.

Accurate Monolayer Cell Viability Counting with Automated Systems

Laboratories performing automated cell viability assessments on adherent mammalian cells should replace Trypan Blue with Erythrosine B to achieve complete staining of lethally treated populations (100% vs. 60%) [4]. This eliminates systematic underestimation of cytotoxicity while reducing hazardous waste generation and occupational exposure to teratogenic compounds.

Flavivirus Antiviral Drug Discovery Programs

Erythrosine B serves as a validated positive control or lead scaffold for Zika, Dengue, Yellow Fever, Japanese Encephalitis, and West Nile virus NS2B-NS3 protease inhibition studies [5]. Its in vivo efficacy in a lethal challenge model provides a benchmark for evaluating novel antiviral candidates.

Application

Selection Property

Validation Focus

Corneal photodynamic antimicrobial research

Stromal penetration depth profile

Ex vivo human cornea penetration reproducibility; antifungal inhibition endpoints

Singlet oxygen-mediated photodynamic studies

Singlet oxygen generation capacity ranking among xanthenes

Photodynamic efficiency vs. concentration; dark toxicity benchmarking

Monolayer cell viability counting (automated)

Staining coverage and membrane integrity probe reliability

Compatibility with automated counters; mutual exclusivity with FDA inclusion

Flavivirus antiviral screening studies

NS2B-NS3 protease inhibition and in vivo model-response context

IC50 confirmation in target protease assays; survival model reproducibility

• [1] Lai, J. M., Krishna, K., Chou, B., Chen, J., Rowley, K., Navia, J. C., Durkee, H., Aguilar, M. C., Llanes, K., et al. (2025). Alternative photosensitizer penetration depth evaluation in ex vivo human eyes for photodynamic antimicrobial therapy. Therapeutic Delivery, 16(6), 519–526. PMID: 40241254. View Source
• [2] Chou, B., et al. (2025). Photodynamic antimicrobial therapy with Erythrosin B, Eosin Y, and Rose Bengal for the inhibition of fungal keratitis isolates: An in vitro study. Journal of Photochemistry and Photobiology B: Biology, 263, 113090. https://doi.org/10.1016/j.jphotobiol.2024.113090. View Source
• [3] Bortolotto, V., et al. (2025). Photophysical characterization of xanthene dyes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 327, 125345. https://doi.org/10.1016/j.saa.2024.125345. View Source
• [4] Krause, A. W., Carley, W. W., & Webb, W. W. (1984). Fluorescent erythrosin B is preferable to trypan blue as a vital exclusion dye for mammalian cells in monolayer culture. Journal of Histochemistry & Cytochemistry, 32(10), 1084–1090. https://doi.org/10.1177/32.10.6090533. View Source
• [5] Li, Z., et al. (2022). In vitro and in vivo characterization of erythrosin B and derivatives against Zika virus. Acta Pharmaceutica Sinica B, 12(4). Retrieved from https://wap.cnki.net/touch/web/Journal/Article/YXBY202204009.html. View Source